The aim of this paper is to propose a novel computational technique of applying reliability-based design to thermoelastic structural topology optimization. Therefore, the optimization of thermoelastic structures' topology based on reliability-based design is considered by utilizing geometrical nonlinearity analysis. For purposes of introducing reliability-based optimization, the volume fraction parameter is viewed as a random variable with a normal distribution having a mean value and standard deviation. The Monte Carlo simulation approach for probabilistic designs is used to calculate the reliability index, which is used as a constraint related to the volume fraction constraint of the deterministic problem. A new bi-directional evolutionary structural optimization scheme is developed, in which a geometrically nonlinear thermoelastic model is applied in the sensitivity analysis. The impact of changing the constraint of a defined volume of the required design in deterministic problems is examined. Additionally, the impact of altering the reliability index in probabilistic problems is investigated. The effectiveness of the suggested approach is shown using a benchmark problem. Additionally, this research takes into account probabilistic thermoelastic topology optimization for a 2D L-shaped beam problem.

This research investigates the feasibility of mass sensing in piezoresistive MEMS devices based on catastrophic bifurcation and sensitivity enhancement due to the orientation adjustment of the device with respect to the crystallographic orientation of the silicon wafer. The model studied is a cantilever microbeam at the end of which an electrostatically actuated tip mass is attached. The piezoresistive layers are bonded to the vicinity of the clamped end of the cantilever and the device is set to operate in the resonance regime by means of harmonic electrostatic excitation. The nonlinearities due to curvature, shortening and electrostatic excitation have been considered in the modelling process. It is shown that once the mass is deposited on the tip mass, the system undergoes a cyclic fold bifurcation in the frequency domain, which yields a sudden jump in the output voltage of the piezoresistive layers; this bifurcation is attributed to the nonlinearities governing the dynamics of the response. The partial differential equations of the motion are derived and discretized to give a finite degree of freedom model based on the Galerkin method, and the limit cycles are captured in the frequency domain by using the shooting method. The effect of the orientation of the device with respect to the crystallographic coordinates of the silicon and the effect of the orientation of the piezoresistive layers with respect to the microbeam length on the sensitivity of the device is also investigated. Thanks to the nonlinearity and the orientation adjustment of the device and piezoresistive layers, a twofold sensitivity enhancement due to the added mass was achieved. This achievement is due to the combined amplification of the sensitivity in the vicinity of the bifurcation point, which is attributed to the nonlinearity and maximizing the sensitivity by orientation adjustment of the anisotropic piezoresistive coefficients.

High electromagnetic interference (EMI) shielding but relatively low cost is highly desired due to the severe electromagnetic pollution and cost restriction. However, no existing research can provide the optimal microstructure to these competing goals in nanocomposite foams. The present paper concentrates on the multi-objective optimization of high-efficient EMI shielding in porous graphene-reinforced nanocomposites. First, a two-scale electromagnetic constitutive model of EMI shielding effectiveness (SE) and cost is established through the effective-medium approximation with tunneling and Maxwell–Wagner-Sillars polarization effects. Then, a NSGA-II-based multi-objective optimization is developed for high EMI SE and low cost with the assistance of crowding distance and elite strategy. Compared to the experimental data of graphene/PDMS nanocomposite foam, the effective EMI SE of Pareto-optimal solutions increases by 78% while maintaining the identical cost. On the contrary, the optimal cost decreases by 76% while achieving the same EMI SE. The optimal EMI SE per unit cost is demonstrated to enhance by 405% with the experiment. The significant promotion of Pareto-optimal solutions in EMI shielding performance and efficiency is ascribed to the appropriate choice of microstructural parameters based on the multi-objective optimization. This research provides accurate instructions for the multi-objective optimal design in porous graphene-reinforced nanocomposites.Graphical abstract

Owning a superior quality factor (Q) helps contribute to the advantages of microelectromechanical systems (MEMS) resonators due to its impact on the performance of MEMS technology-based oscillators and filters in IoTs and radio frequency applications. Anchor quality factor (\(Q_{\textrm{anchor}}\)), which measures the anchor energy loss from the MEMS resonators into their substrate, is one of the main parameters in determining Q. In this paper, a window-like phononic crystal (PnC) strip, namely W-PnC, is proposed to act as a barrier of elastic wave propagation in the support tethers of an Aluminium Nitride (ALN)-on-Silicon (Si) resonator. As a result, the resonator \(Q_{\textrm{anchor}}\) is boosted highly. This W-PnC generates a bandgap (BG) with a width of 24.11 MHz. which covers the 152.5 MHz resonant frequency of the resonator. Three traditional support structures, including phononic crystal without hole (WH-PnC), phononic crystal with circle stub (C-PnC), and quarter wavelength (L-tether), are the counterparts of the W-PnC in the comparison of the \(Q_{\textrm{anchor}}\) improvement. By changing the dimensional parameters of the W-PnC, the variation of the BG formation in its band structures is evaluated to provide a platform for the designers in choosing the optimal BGs. The numerical results show that \(Q_{\textrm{anchor}}\) of the resonator with the W-PnC is superior to its counterparts. Specifically, the \(Q_{\textrm{anchor}}\) of the resonator investigated with the two unit cell W-PnC increases 510.90%, 1771.70%, and 1048.51% over the WH-PnC, C-PnC, and L-tether, respectively. The W-PnC demonstrates its high effectiveness over other counterparts in reducing/eliminating the anchor dissipation energy source of the resonator. In addition, the BG properties of the W-PnC, such as gap width and gap location, depend on its dimensional parameters. The finite element analysis based numerical simulation method in this work is performed in COMSOL Multiphysics. The MATLAB scripts then solve the posting process of these simulations.

The Industry 4.0 has focus on connected devices and machines. It needs a number of sensors connected with each other and transfer of the information. Most of the sensors and sensor nodes require low power. In remote areas, where the power is limited, self-powered devices are more useful. Wind is available everywhere but the wind speed varies from place to place. Windmills are being used to generate electric power from the wind, however, is restricted due to large size and high cost. In this paper, it is proposed to develop a magnetic excited rotary harvester to harvest power at low wind speed. This can solve one of the major problems of frequent replacement of the battery in remote devices required for sensor and sensor nodes. To convert the rotation of the windmill to electric power, the rotation energy is converted to vibrating motion of a piezoelectric cantilever beam. The vibrations in the beam are generated with the help of interaction of magnetic field on the stator and blade mounted on the rotating shaft. The vibrations are then converted to electric charge due to the property of the piezoelectric material. An analytical model is developed and the results are compared with experiments. It is observed that at minimum wind speed of 2 m/s the estimated power is 1.06 mW while at a normal wind speed of 5 m/s power is calculated as 2.21 mW from the device.

As an essential step of product design, tolerance design plays a critical role in reducing manufacturing costs while ensuring mechanical assemblies’ quality and reliability. However, existing tolerance allocation approaches only are concentrated on design specification constraints during the design stage, although component degradation caused by environmental and operating conditions increases the probability of product failure during the service life. To deal with the degradation effect arising over the service life of mechanical assemblies, this paper proposes a reliability-based tolerance design approach to allocate optimal, reliable tolerances to mechanical systems. The proposed approach rewrites the tolerance allocation problem as a two-objective optimization problem with probabilistic constraints, where time-dependent reliability is incorporated to ensure the product’s reliable and consistent operation during the specified service life. Then, the proposed approach applies the non-dominated sorting genetic algorithm II and an entropy-based TOPSIS method to obtain the non-dominated optimal tolerances and the best solution, respectively. In addition, unlike previous methods, epistemic uncertainty effects are considered in this work. A modified linear degradation model is developed to include the epistemic uncertainty in the degradation model’s parameters and investigate the effects of uncertainties on reliability.Accordingly, the proposed approach employs a single-loop sampling procedure to incorporate the effects of epistemic uncertainty on the obtained optimal tolerances. Finally, to illustrate the capability of the proposed method, an industrial case study is considered, and the obtained results and performances are compared and discussed.

It has a positive impact on the machining accuracy to predict precisely the thermal error caused by the temperature change for the high-speed spindle-bearing system. In this paper, the dual reciprocity method (DRM) based on compactly supported radial basis functions (CSRBFs) and the line integration boundary element method (LIM-BEM) are presented for the thermal-deformation coupling calculation. The essential idea of this method is building the thermal-deformation coupling model only by the boundary information and obtaining results by line integrals. In this process, the boundary element model discretized by the discontinuous iso-parametric quadratic boundary element is established. Then, the transient temperature is calculated by the CSRBFs-DRM, and the thermo-elastic deformation is done by the LIM-BEM, under the exact calculation of the heat generation and the thermal contact resistance. To validate the effectiveness, thermal-deformation coupling experiments are conducted. The proposed method is compared with experimental data and the finite element method. The result shows that the proposed model is more appropriate for the thermal-deformation coupling calculation for the satisfactory universality and accuracy.

The repeated impact problem of a clamped elastic, strain-hardening plastic beam repeatedly impinged by a rigid heavy wedge with a low velocity at the mid-span is studied analytically and numerically. The beam motion is described using a Single-Degree-of-Freedom mass-spring model, governed by two structural parameters, i.e., structural resistance and the equivalent mass of beam. The explicit expressions of resistance functions of the beam during loading/unloading/reloading process are obtained from a series of simplified nonlinear quasi-static analysis with material strain hardening being taken into account. The equivalent mass of beam is related to the assumed transverse displacement profile of the beam which varies with its elastic–plastic state. Thereafter, the analytical solutions of the repeated impact response of beams made from the elastic-linear hardening (bi-linear) material are well validated by the detailed numerical simulations obtained by using ABAQUS/Explicit. Additional theoretical and numerical investigations with various tangent modulus values reveal that strain hardening can increase the elastic strain energy absorbed by the beam, but it has little influence on the duration of each impact.

Two dimensional nature of thin membranes has led to their evolution as an essential component in space structures that demand lighter mass and compact packaging. Origami based folding patterns are used to fold these membranes into compact configurations by introducing plastic deformations along the predetermined fold-lines referred to as creases. Creases have been observed to alter the material state and the mechanical response of highly compacted thin membranes, leading to changes in their deployment behaviour outer space. This paper proposes an idealised connector element based method which introduces rotational stiffness associated with the creases while eliminating the requirement for a large number of small shell elements to capture accurate deployment behaviour. First, an experiment is carried out to quantify the fold-line rotational stiffness of Kapton polyimide film. Then, the technique is implemented in a commercially available finite element package ABAQUS simulating the deployment of a single-folded thin membrane, and is identified to capture in-plane and out-of-plane displacements with a better approximation than the other existing crease modelling techniques. Then the applicability of the proposed technique is validated against a quasi-static deployment experiment of a solar sail model available in the literature. The use of the proposed technique has proven to be qualitatively effective in terms of inducing a quasi-static deployment that achieves fair quantitative agreement as well.

An enhanced reduced-order model is proposed to analyze the stability of small- and mid-scale wind turbine blades. A series of linear and nonlinear analyses are presented conjointly to assess the effects of various design parameters on the blade’s stability, namely, the blade length, the manufacturing material, the additive manufacturing aspect, and the blade’s scaling approach among others. The effect of different nonlinearities, mainly geometric and inertial, on the aeroelastic system’s response is also explored for different stall coefficient scenarios. Furthermore, a more accurate determination of the stall characteristics from the lift curve data of various symmetric and nonsymmetric airfoils is discussed in details along with its incorporation in the suggested blade reduced-order model for an accurate and robust modeling that shall accurately portray different intricate fluid–structure interaction aspects between the blade and its surrounding flow. Additionally, the moments of inertia of the modeled blade are obtained via an exact airfoil cross-section solution and are compared to the rectangular approximation conventionally used in the literature. The results show the large impact of the blade’s material selection and the additively manufactured cross-section types on the stability of the blade, and therefore highlight the importance of conducting aeroelastic and stability analyses with accurate nonlinear reduced-order models even for smaller-scale turbine blades.